1-benzyl-2-(benzylthio)-5-phenyl-1H-imidazole
Overview
Description
Imidazole is a heterocyclic compound and it’s derivatives are widely used in organic synthesis and medicinal chemistry . The specific compound you mentioned, “1-benzyl-2-(benzylthio)-5-phenyl-1H-imidazole”, is a derivative of imidazole with benzyl and phenyl groups attached. These types of compounds often exhibit interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of an imidazole ring consists of two nitrogen atoms and three carbon atoms in a five-membered ring . The specific compound “this compound” would have additional benzyl and phenyl groups attached to this ring .Chemical Reactions Analysis
Imidazole and its derivatives are known to participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions, or as ligands in coordination chemistry . The specific reactivity of “this compound” would depend on the positions and nature of the substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Imidazole derivatives can exhibit a wide range of properties depending on their substitution pattern . For specific properties of “this compound”, experimental determination or computational prediction would be needed .Scientific Research Applications
Anticancer Activity
Benzimidazole derivatives have been studied extensively for their potential as anticancer agents. In particular, the presence of a methyl group at the 5 (or 6)-position on the benzimidazole scaffold significantly influences the compound’s anticancer activity. Additionally, electron-donating groups (such as OH, OMe, –NMe₂, and –O–CH₂–C₆H₅) enhance the efficacy, while electron-withdrawing groups (like –NO₂ and –CF₃) decrease inhibition. Notably, compounds 2f and 2g from this class have demonstrated significant anticancer activity against lung (A549) and prostate (PC3) cancer cell lines .
Bioactivity Against Chondrosarcoma Cells
Specifically, the compound 1-benzyl-2-phenylbenzimidazole (BPB) has been evaluated for its anticancer effects in human chondrosarcoma cells. BPB-mediated apoptosis was assessed using the MTT assay and flow cytometry analysis .
Safety and Hazards
The safety and hazards associated with a chemical compound depend on its reactivity and biological activity. While some imidazole derivatives are relatively safe, others can be hazardous . Without specific information on “1-benzyl-2-(benzylthio)-5-phenyl-1H-imidazole”, it’s difficult to predict its safety profile .
Future Directions
The field of imidazole chemistry is a vibrant area of research with many potential applications in medicinal chemistry, materials science, and synthetic chemistry . Future research on “1-benzyl-2-(benzylthio)-5-phenyl-1H-imidazole” and similar compounds could lead to new discoveries and applications .
Mechanism of Action
Target of Action
Similar compounds, such as 1-benzyl-2-methylbenzimidazoles (bmbis), have been synthesized and evaluated for their biological activities against bombyx mori, a lepidopteran model insect .
Mode of Action
Bmbis, which are structurally similar, exhibit two different biological activities: inhibition of development and acute lethality . The activity varies with the position of the substitutions on the 1-benzyl moiety .
Biochemical Pathways
Related compounds have been shown to affect the insect endocrine system .
Result of Action
Bmbis have been shown to interfere with larval molting or pupation, and cause acute mortality in certain stages of insect development .
properties
IUPAC Name |
1-benzyl-2-benzylsulfanyl-5-phenylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2S/c1-4-10-19(11-5-1)17-25-22(21-14-8-3-9-15-21)16-24-23(25)26-18-20-12-6-2-7-13-20/h1-16H,17-18H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZDCRCCZBJRFLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CN=C2SCC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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